Cas no 1366845-66-0 (4-(2,3-dihydro-1H-inden-5-yl)pyrrolidin-2-one)

• Product Name: 4-(2,3-dihydro-1H-inden-5-yl)pyrrolidin-2-one
• CAS No: 1366845-66-0
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6435022
• PubChem ID: 165618701
• Update Time: 2025-07-27

4-(2,3-dihydro-1H-inden-5-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-dihydro-1H-inden-5-yl)pyrrolidin-2-one
• EN300-1859369
• 1366845-66-0

• Inchi： 1S/C13H15NO/c15-13-7-12(8-14-13)11-5-4-9-2-1-3-10(9)6-11/h4-6,12H,1-3,7-8H2,(H,14,15)
• InChI Key： CONUKCVTOSXCNV-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1C=CC2CCCC=2C=1

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 4-(2,3-dihydro-1H-inden-5-yl)pyrrolidin-2-one

Exploring the Potential of 4-(2,3-dihydro-1H-inden-5-yl)pyrrolidin-2-one (CAS No. 1366845-66-0) in Modern Pharmaceutical Research

In the rapidly evolving field of pharmaceutical chemistry, 4-(2,3-dihydro-1H-inden-5-yl)pyrrolidin-2-one (CAS No. 1366845-66-0) has emerged as a compound of significant interest. This structurally unique molecule combines an indane moiety with a pyrrolidinone core, offering a promising scaffold for drug discovery. Researchers are particularly intrigued by its potential applications in central nervous system (CNS) disorders, given the prevalence of similar structures in neuroactive compounds. The compound's molecular weight of 201.25 g/mol and balanced lipophilicity make it an attractive candidate for blood-brain barrier penetration.

The synthesis of CAS 1366845-66-0 typically involves multi-step organic reactions, with careful attention to stereochemistry and purity control. Recent publications have highlighted innovative synthetic routes that improve yield and reduce environmental impact, addressing growing concerns about green chemistry in pharmaceutical manufacturing. Analytical characterization using HPLC, NMR spectroscopy, and mass spectrometry confirms the compound's structural integrity, while computational modeling studies predict favorable ADME properties (Absorption, Distribution, Metabolism, and Excretion).

Current research trends focus on the compound's potential as a kinase inhibitor or GPCR modulator, with particular interest in its possible applications for neurodegenerative conditions. The indane-pyrrolidinone hybrid structure shows interesting similarities to known dopamine receptor ligands, sparking investigations into its potential for Parkinson's disease research. Additionally, its heterocyclic framework aligns with contemporary drug design principles that emphasize three-dimensionality and sp3 character for improved target engagement.

From a commercial perspective, 4-(2,3-dihydro-1H-inden-5-yl)pyrrolidin-2-one has seen growing demand from research institutions and pharmaceutical companies engaged in high-throughput screening programs. Suppliers typically offer the compound in milligram to kilogram quantities, with purity levels ranging from 95% to 99.9% for different research applications. Proper storage recommendations include protection from light at -20°C under inert atmosphere to maintain stability, reflecting standard practices for research chemicals of this class.

The safety profile of CAS 1366845-66-0 continues to be evaluated through standard in vitro toxicity assays, including cytotoxicity screening and hERG channel binding studies. While comprehensive toxicological data remains limited due to its research-stage status, preliminary results suggest a favorable profile for further investigation. Researchers emphasize the importance of proper laboratory safety protocols when handling this compound, including the use of personal protective equipment and proper ventilation systems.

Looking ahead, the scientific community anticipates expanded applications for 4-(2,3-dihydro-1H-inden-5-yl)pyrrolidin-2-one in medicinal chemistry and drug development. Its structural features position it as a versatile intermediate for creating novel analogs through structure-activity relationship (SAR) studies. With increasing interest in small molecule therapeutics for complex diseases, this compound represents an important tool in the modern researcher's arsenal, offering opportunities for innovation in pharmacophore design and targeted therapy development.